Cas no 130986-21-9 (1,4-Diazacyclopropa[cd]pentalene(9CI))
130986-21-9 structure
Product Name:1,4-Diazacyclopropa[cd]pentalene(9CI)
CAS No:130986-21-9
MF:C6H2N2
MW:102.093480587006
CID:102457
PubChem ID:57347845
Update Time:2025-04-18
1,4-Diazacyclopropa[cd]pentalene(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Diazacyclopropa[cd]pentalene(9CI)
- 130986-21-9
- 1,4-Diazacyclopropa[cd]pentalene
- DTXSID70721497
-
- Inchi: 1S/C6H2N2/c1-3-4-2-8-6(7-1)5(3)4/h1-2H
- InChI Key: NATYUBKZENFCIO-UHFFFAOYSA-N
- SMILES: N1C=C2C3C=NC=1C2=3
Computed Properties
- Exact Mass: 102.02186
- Monoisotopic Mass: 102.021798072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 24.7Ų
Experimental Properties
- PSA: 25.78
1,4-Diazacyclopropa[cd]pentalene(9CI) Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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